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Compound of Interest

Compound Name: 1,1-Cyclohexanedimethanol

Cat. No.: B1582361 Get Quote

Disclaimer: Safety and disposal information for 1,1-Cyclohexanedimethanol is not readily

available. This document provides guidance based on the closely related and commercially

common isomer, 1,4-Cyclohexanedimethanol (CAS No. 105-08-8). Researchers, scientists,

and drug development professionals should use this information as a guideline and exercise

caution, ensuring compliance with all applicable local, regional, and national regulations.

This guide provides essential safety and logistical information for the proper handling and

disposal of cyclohexanedimethanol isomers, focusing on operational plans and procedural

steps to ensure laboratory safety.

Immediate Safety and Handling
Before handling 1,4-Cyclohexanedimethanol, it is crucial to be familiar with its potential hazards

and the necessary safety precautions. The primary hazard associated with this chemical is

serious eye damage.[1][2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[2][3]

Hand Protection: Use proper glove removal technique to avoid skin contact. Nitrile rubber

gloves with a minimum layer thickness of 0.11 mm are recommended.[1][3]
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Skin and Body Protection: Wear impervious clothing and boots, especially in cases of

repeated or prolonged handling.[2][4] A complete suit protecting against chemicals may be

necessary depending on the scale of work.[5]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.[2]

First-Aid Measures:

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing and immediately call a POISON CENTER or doctor.[1]

If on Skin: Take off immediately all contaminated clothing. Rinse skin with water or shower.[1]

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician if you feel unwell.[3][4][5]

If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician.[3][5]

Accidental Release and Spill Cleanup
In the event of a spill, the following procedures should be followed:

Evacuate Personnel: Evacuate non-essential personnel to a safe area.[1][5]

Ensure Ventilation: Provide adequate ventilation.[5][6]

Personal Precautions: Wear appropriate personal protective equipment. Avoid breathing

vapors, mist, gas, or dust.[5]

Containment: Prevent the product from entering drains.[5][6][7]

Cleanup: For solid spills, sweep up and shovel the material. For liquid spills, absorb with an

inert material (e.g., dry sand or earth) and place in a suitable, closed container for disposal.

[4][5] Avoid creating dust.[5][7]

Fire-Fighting Measures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.echemi.com/sds/14-cyclohexanedimethanol-pid_Seven1827.html
https://www.junsei.co.jp/productsearch/msds/33820jise.pdf
https://www.chemicalbook.com/msds/1-4-cyclohexanedimethanol.htm
https://www.echemi.com/sds/14-cyclohexanedimethanol-pid_Seven1827.html
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/125598
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/125598
https://www.chemicalbook.com/msds/1-4-cyclohexanedimethanol.pdf
https://www.junsei.co.jp/productsearch/msds/33820jise.pdf
https://www.chemicalbook.com/msds/1-4-cyclohexanedimethanol.htm
https://www.chemicalbook.com/msds/1-4-cyclohexanedimethanol.pdf
https://www.chemicalbook.com/msds/1-4-cyclohexanedimethanol.htm
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/125598
https://www.chemicalbook.com/msds/1-4-cyclohexanedimethanol.htm
https://www.chemicalbook.com/msds/1-4-cyclohexanedimethanol.htm
https://aksci.com/sds/P184_SDS.pdf
https://www.chemicalbook.com/msds/1-4-cyclohexanedimethanol.htm
https://www.chemicalbook.com/msds/1-4-cyclohexanedimethanol.htm
https://aksci.com/sds/P184_SDS.pdf
https://www.tcichemicals.com/BE/en/sds/C2234_EU_6N.pdf
https://www.junsei.co.jp/productsearch/msds/33820jise.pdf
https://www.chemicalbook.com/msds/1-4-cyclohexanedimethanol.htm
https://www.chemicalbook.com/msds/1-4-cyclohexanedimethanol.htm
https://www.tcichemicals.com/BE/en/sds/C2234_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While 1,4-Cyclohexanedimethanol is combustible but difficult to ignite, appropriate measures

should be in place for fire emergencies.[8]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3][5]

Specific Hazards: When heated to decomposition, it may emit acrid smoke and fumes.[2]

Vapors may be heavier than air and can spread along floors, forming explosive mixtures with

air on intense heating.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus for

firefighting if necessary.[1][3][5]

Disposal Plan and Procedures
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste and must consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification.[9]

Step-by-Step Disposal Guidance:

Original Containers: Whenever possible, leave the chemical in its original container.[10]

No Mixing Waste: Do not mix 1,4-Cyclohexanedimethanol with other waste.

Uncleaned Containers: Handle uncleaned containers as you would the product itself.

Licensed Waste Disposal: Entrust the disposal of the material to a licensed waste disposal

company.[7]

Incineration: A recommended disposal method is to mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.

Regulatory Compliance: All waste material must be disposed of in accordance with national

and local regulations.

Smaller quantities may, in some jurisdictions, be disposed of with household waste, but this

should be verified with local authorities.[10]
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Quantitative Data Summary
The following table summarizes the key quantitative data for 1,4-Cyclohexanedimethanol.

Property Value

Molecular Formula C₈H₁₆O₂

Molecular Weight 144.21 g/mol

Appearance White waxy solid[11]

Melting Point 41-61 °C[12]

Boiling Point 283-286 °C[12]

Density 1.0381 g/cm³ at 25 °C[12]

Flash Point 166 °C[12]

Autoignition Temperature 316 °C[2]

Water Solubility 920,000 mg/L at 20 °C[2][12]

Vapor Density 5 (Air = 1)[12]

Oral LD50 (Rat) >3200-6400 mg/kg[2][12]

Dermal LD50 (Rat) >2000 mg/kg[13]

Inhalation LC50 (Rat) >1.25 mg/L (6 hours)[13]

Disposal Procedure Flowchart
The following diagram illustrates the decision-making process for the proper disposal of 1,4-

Cyclohexanedimethanol.
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Chemical Handling & Waste Generation Waste Assessment
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Caption: Disposal workflow for 1,4-Cyclohexanedimethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1582361#1-1-cyclohexanedimethanol-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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